Cas no 1262005-19-5 (5-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid)

• Product Name: 5-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid
• CAS No: 1262005-19-5
• MF: C₁₄H₁₁FO₄S
• MW: 294.298146486282
• MDL: MFCD18322254
• CID: 2768856
• PubChem ID: 53228084
• Update Time: 2025-05-24

5-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1262005-19-5
• 4-Fluoro-3'-(methanesulfonyl)[1,1'-biphenyl]-2-carboxylic acid
• 5-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid, 95%
• MFCD18322254
• DTXSID80691617
• 5-FLUORO-2-(3-METHYLSULFONYLPHENYL)BENZOIC ACID
• 5-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid

• MDL： MFCD18322254
• Inchi： 1S/C14H11FO4S/c1-20(18,19)11-4-2-3-9(7-11)12-6-5-10(15)8-13(12)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： LVFOSILPUPLRRC-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1)C1C=CC(=CC=1C(=O)O)F)(=O)=O

Computed Properties

• Exact Mass: 294.03620816Da
• Monoisotopic Mass: 294.03620816Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid

Recent Advances in the Study of 5-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid (CAS: 1262005-19-5)

5-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid (CAS: 1262005-19-5) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential clinical applications.

One of the most notable aspects of 5-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid is its structural versatility, which allows for modifications that enhance its pharmacological profile. Recent synthetic studies have demonstrated efficient routes for its preparation, often involving palladium-catalyzed cross-coupling reactions and subsequent functionalization. These methods have enabled researchers to produce high-purity batches of the compound, which is critical for both in vitro and in vivo studies.

In terms of biological activity, recent investigations have highlighted the compound's potential as a modulator of key signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 5-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer progression. These findings suggest that the compound could serve as a scaffold for the development of novel anti-inflammatory drugs with improved selectivity and reduced side effects.

Further research has explored the anticancer properties of this compound. A preclinical study conducted by a team at the University of Cambridge demonstrated that 5-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid derivatives could induce apoptosis in certain cancer cell lines by targeting the PI3K/AKT/mTOR pathway. This pathway is frequently dysregulated in cancers, making it a promising target for therapeutic intervention. The study also noted that the compound's fluorinated aromatic ring enhances its bioavailability and metabolic stability, which are critical factors for drug development.

Despite these promising results, challenges remain in translating these findings into clinical applications. For example, the compound's solubility and pharmacokinetic properties require further optimization to ensure adequate drug delivery and efficacy in human trials. Additionally, more comprehensive toxicity studies are needed to evaluate its safety profile. Nevertheless, the growing body of research underscores the potential of 5-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid as a valuable tool in drug discovery and development.

In conclusion, 5-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid (CAS: 1262005-19-5) represents a promising candidate for further investigation in the fields of inflammation and oncology. Its unique chemical structure and biological activities make it a compelling subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail. As the field advances, this compound may pave the way for the development of next-generation therapeutics with enhanced efficacy and safety profiles.